Cas no 213130-77-9 (2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether)
213130-77-9 structure
Product Name:2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether
CAS No:213130-77-9
MF:C17H16O7
MW:332.304745674133
CID:6717607
Update Time:2024-03-03
2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether Chemical and Physical Properties
Names and Identifiers
-
- 5,7,3'-Trihydroxy-2',4'-dimethoxyisoflavanone
- Secundiflorol H
- 2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether
-
- Inchi: 1S/C17H16O7/c1-22-12-4-3-9(17(23-2)16(12)21)10-7-24-13-6-8(18)5-11(19)14(13)15(10)20/h3-6,10,18-19,21H,7H2,1-2H3
- InChI Key: WGOWHNMEQADXHD-UHFFFAOYSA-N
- SMILES: COC1C(O)=C(OC)C(C2C(=O)C3C(=CC(=CC=3O)O)OC2)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- XLogP3: 0.679
2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
213130-77-9 (2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk